Cas no 21544-81-0 (4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione)
4,6-Dimethoxy-2,3-dihydro-1H-indole-2,3-dione is a heterocyclic compound featuring a fused indole-dione core with methoxy substituents at the 4 and 6 positions. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The dimethoxy groups enhance electron density, influencing its participation in electrophilic substitution and condensation reactions. Its rigid bicyclic system is advantageous for applications in medicinal chemistry, where it serves as a precursor for bioactive molecules. The compound's stability and well-defined crystalline properties facilitate purification and characterization, ensuring reproducibility in research and industrial processes. Its versatility underscores its utility in developing pharmaceuticals and agrochemicals.

21544-81-0 structure
Product name:4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dimethoxyindoline-2,3-dione
- 1H-Indole-2,3-dione,4,6-dimethoxy-
- 4,6-Dimethoxy-1H-indole-2,3-dione
- 4,6-Dimethoxyisatin
- 4,6-dimethoxy-2,3-dioxoindoline
- 4,6-dimethoxyindole-2,3-dione
- 4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione
- 1H-Indole-2,3-dione, 4,6-dimethoxy-
- FAMGTYWNHVETJC-UHFFFAOYSA-N
- VZ27604
- EN00
- 21544-81-0
- BB 0262485
- AKOS000150100
- EN300-44245
- DTXSID30468533
- A850201
- DS-11471
- MFCD09031988
- SCHEMBL347461
- SB66131
- AMY13969
- Z247609734
- FT-0715381
- CS-0042851
- SY107652
- AC-20706
- 4 pound not6-Dimethoxyindoline-2 pound not3-dione
- DB-066549
-
- MDL: MFCD09031988
- Inchi: 1S/C10H9NO4/c1-14-5-3-6-8(7(4-5)15-2)9(12)10(13)11-6/h3-4H,1-2H3,(H,11,12,13)
- InChI Key: FAMGTYWNHVETJC-UHFFFAOYSA-N
- SMILES: O(C([H])([H])[H])C1=C([H])C(=C([H])C2=C1C(C(N2[H])=O)=O)OC([H])([H])[H]
Computed Properties
- Exact Mass: 207.05300
- Monoisotopic Mass: 207.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 64.599
Experimental Properties
- Density: 1.331
- Melting Point: 300-304 ºC
- Refractive Index: 1.567
- PSA: 64.63000
- LogP: 0.97660
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Security Information
- HazardClass:IRRITANT
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17603-1g |
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione |
21544-81-0 | 97% | 1g |
728.00 | 2021-07-09 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTKB0005-5G |
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione |
21544-81-0 | 95% | 5g |
¥ 1,729.00 | 2023-04-07 | |
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17603-0.25g |
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione |
21544-81-0 | 97% | 0.25g |
¥291 | 2023-09-15 | |
eNovation Chemicals LLC | Y0995085-10g |
4,6-dimethoxy-1H-indole-2,3-dione |
21544-81-0 | 95% | 10g |
$550 | 2024-08-02 | |
abcr | AB409671-5 g |
4,6-Dimethoxy-1H-indole-2,3-dione; . |
21544-81-0 | 5 g |
€874.20 | 2023-07-19 | ||
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17603-10g |
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione |
21544-81-0 | 97% | 10g |
3582.00 | 2021-07-09 | |
eNovation Chemicals LLC | Y1048533-5g |
4,6-DIMETHOXY-1H-INDOLE-2,3-DIONE |
21544-81-0 | 95% | 5g |
$240 | 2024-06-06 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD92843-5g |
4,6-Dimethoxyindoline-2,3-dione |
21544-81-0 | 98% | 5g |
¥2237.0 | 2022-03-01 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD92843-1g |
4,6-Dimethoxyindoline-2,3-dione |
21544-81-0 | 98% | 1g |
¥743.0 | 2022-03-01 | |
Chemenu | CM147701-10g |
4,6-Dimethoxy-1H-indole-2,3-dione |
21544-81-0 | 95%+ | 10g |
$526 | 2021-08-05 |
4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione Related Literature
-
Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
-
3. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
-
Jianjun Wang,Heng-Ying Xiong,Emilie Petit,Laëtitia Bailly,Xavier Pannecoucke,Tatiana Besset Chem. Commun., 2019,55, 8784-8787
-
Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
21544-81-0 (4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione) Related Products
- 52351-75-4(6-methoxy-2,3-dihydro-1H-indole-2,3-dione)
- 2227914-19-2((2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane)
- 1021076-51-6(5-fluoro-N-(furan-2-yl)methyl-2-methylaniline)
- 98667-17-5(1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-, hydrazide, (S)- (9CI))
- 1262001-99-9(4-(2-Fluoro-5-methoxycarbonylphenyl)phenol)
- 2172178-35-5(1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile)
- 1094777-99-7(N-ethyl-N-methylpiperidine-4-carboxamide)
- 2034529-74-1(3-[(5-bromopyrimidin-2-yl)oxy]-N-(3,4-dichlorophenyl)piperidine-1-carboxamide)
- 2411229-40-6(N-(1-benzothiophen-7-yl)methyl-2-chloroacetamide)
- 2227777-24-2(rac-(1R,3R)-3-4-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:21544-81-0)4,6-dimethoxy-2,3-dihydro-1H-indole-2,3-dione

Purity:99%/99%
Quantity:5g/10g
Price ($):227.0/383.0